N-(4,5-diphenylthiazol-2-yl)-4-(morpholinosulfonyl)benzamide

• IUPAC Name: N-(4,5-diphenyl-1,3-thiazol-2-yl)-4-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C26H23N3O4S2/c30-25(21-11-13-22(14-12-21)35(31,32)29-15-17-33-18-16-29)28-26-27-23(19-7-3-1-4-8-19)24(34-26)20-9-5-2-6-10-20/h1-14H,15-18H2,(H,27,28,30)
• InChI Key: WDBZIMQBTBAHIK-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=C(S3)C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C26H23N3O4S2
• Molecular Weight: 505.6 g/mol

Description

N-(4,5-diphenylthiazol-2-yl)-4-(morpholinosulfonyl)benzamide, also known as DMTB, is a compound that has been extensively studied for its potential therapeutic applications. DMTB is a small molecule inhibitor of the protein kinase CK2, which has been implicated in a number of disease states, including cancer, neurodegenerative disorders, and inflammation. In

Scientific Research Applications

Synthesis and Structural Characterization

Research in the field of inorganic chemistry has led to the synthesis and structural characterization of novel compounds that could provide insights into the design and development of N-(4,5-diphenylthiazol-2-yl)-4-(morpholinosulfonyl)benzamide derivatives. For example, Kniess et al. (2003) described the synthesis of novel Re(I) tricarbonyl complexes, which involved the reduction of amides and the replacement of hydroxyl groups, leading to compounds with potential application in coordination chemistry and catalysis (Kniess et al., 2003).

Antitumor Activities

In the realm of medicinal chemistry, the design, synthesis, and evaluation of compounds for their antiproliferative activities are critical. Wang et al. (2015) reported on a series of m-(4-morpholino-1,3,5-triazin-2-yl)benzamides that showed potent antiproliferative activities, indicating the importance of the morpholino and benzamide groups in the development of anticancer agents. Such studies highlight the potential therapeutic applications of compounds with similar structural features (Wang et al., 2015).

Antimicrobial Activities

The synthesis and evaluation of novel compounds for antimicrobial activity represent another crucial area of research. Sahin et al. (2012) synthesized derivatives incorporating the morpholine moiety and assessed their antimicrobial activities, demonstrating the significance of these structural components in developing new antimicrobial agents. This work suggests that similar derivatives, such as N-(4,5-diphenylthiazol-2-yl)-4-(morpholinosulfonyl)benzamide, could potentially exhibit antimicrobial properties and warrant further investigation (Sahin et al., 2012).